Acryloylglycine
Acryloylglycine
N-Acryloylglycine, also known as apaa, belongs to the class of organic compounds known as n-acyl-alpha amino acids. N-acyl-alpha amino acids are compounds containing an alpha amino acid which bears an acyl group at its terminal nitrogen atom. N-Acryloylglycine is soluble (in water) and a weakly acidic compound (based on its pKa). Within the cell, N-acryloylglycine is primarily located in the cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
24599-25-5
VCID:
VC0146873
InChI:
InChI=1S/C5H7NO3/c1-2-4(7)6-3-5(8)9/h2H,1,3H2,(H,6,7)(H,8,9)
SMILES:
C=CC(=O)NCC(=O)O
Molecular Formula:
C5H7NO3
Molecular Weight:
129.11 g/mol
Acryloylglycine
CAS No.: 24599-25-5
Reference Standards
VCID: VC0146873
Molecular Formula: C5H7NO3
Molecular Weight: 129.11 g/mol
| CAS No. | 24599-25-5 |
|---|---|
| Product Name | Acryloylglycine |
| Molecular Formula | C5H7NO3 |
| Molecular Weight | 129.11 g/mol |
| IUPAC Name | 2-(prop-2-enoylamino)acetic acid |
| Standard InChI | InChI=1S/C5H7NO3/c1-2-4(7)6-3-5(8)9/h2H,1,3H2,(H,6,7)(H,8,9) |
| Standard InChIKey | LZCXCXDOGAEFQX-UHFFFAOYSA-N |
| SMILES | C=CC(=O)NCC(=O)O |
| Canonical SMILES | C=CC(=O)NCC(=O)O |
| Physical Description | Solid |
| Description | N-Acryloylglycine, also known as apaa, belongs to the class of organic compounds known as n-acyl-alpha amino acids. N-acyl-alpha amino acids are compounds containing an alpha amino acid which bears an acyl group at its terminal nitrogen atom. N-Acryloylglycine is soluble (in water) and a weakly acidic compound (based on its pKa). Within the cell, N-acryloylglycine is primarily located in the cytoplasm. |
| Synonyms | N-(1-Oxo-2-propen-1-yl)glycine; N-(1-Oxo-2-propenyl)glycine; Acryloylaminoacetic Acid; N-(Carboxymethyl)acrylamide; N-Acryloylglycine; NSC 288735 |
| PubChem Compound | 100321 |
| Last Modified | Nov 11 2021 |
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